Cas no 26974-09-4 (2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine
• CAS No: 26974-09-4
• MF: C₁₁H₈F₃N₃
• MW: 239.196532249451
• MDL: MFCD00160461
• CID: 53051
• PubChem ID: 617433
• Update Time: 2025-07-02

2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine
• 4-Phenyl-6-(trifluoromethyl)-2-pyrimidinylamine
• 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine
• 4-phenyl-6-(trifluoromethyl)pyrimidine-2-ylamine
• 4-phenyl-6-trifluoromethyl-pyrimidin-2-ylamine
• 4-trifluoromethyl-6-phenyl-2-aminopyrimidine
• HMS548O14
• SB59451
• C11H8F3N3
• 4-(Trifluoromethyl)-6-phenylpyrimidin-2-amine
• 4-phenyl-6-(trifluoromethyl)-2-pyrimidinylamine, AldrichCPR
• CDS1_000322
• A818763
• Pyrimidine, 2-amino-4-phenyl-6-(trifluoromethyl)-
• MLS000087459
• MFCD00160461
• EU-0023804
• J-515941
• 26974-09-4
• 4-Phenyl-6-(trifluoromethyl)-2-pyrimidinylamine #
• BRD-K56855785-001-07-1
• PS-7602
• DTXSID20347040
• AKOS000268218
• CS-0207232
• DivK1c_001362
• SCHEMBL2991593
• SMR000023682
• CHEMBL1572148
• FT-0619395
• 4-phenyl-6-(trifluoromethyl)-2-pyrimidinamine
• Maybridge1_002610
• E70486
• HMS2440C10

• MDL： MFCD00160461
• Inchi： 1S/C11H8F3N3/c12-11(13,14)9-6-8(16-10(15)17-9)7-4-2-1-3-5-7/h1-6H,(H2,15,16,17)
• InChI Key： ZHXBPRJAAQLLMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC(N)=N1)(F)F

Computed Properties

• Exact Mass: 239.06700
• Monoisotopic Mass: 239.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.351
• Melting Point: 131-133
• Boiling Point: 397.5°Cat760mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.524
• PSA: 51.80000
• LogP: 3.32580

2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS No. 26974-09-4)

2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS No. 26974-09-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group and an amino functional group, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "pyrimidine synthesis", "trifluoromethylated compounds", and "pharmaceutical intermediates" to explore its utility.

The compound’s CAS number 26974-09-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural motif—a phenyl ring attached to a pyrimidine core—makes it a valuable scaffold in drug discovery, particularly for targeting enzymes and receptors. Recent trends in AI-driven drug design and green chemistry have amplified interest in such high-value intermediates, as they align with sustainable synthesis practices.

In the realm of agrochemical innovation, 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine is explored for its potential as a crop protection agent. The trifluoromethyl group enhances the compound’s bioavailability and stability, addressing common challenges in pesticide development. Searches for "CF3-containing pyrimidines" or "agrochemical scaffolds" often lead to studies involving this compound, reflecting its relevance in modern agriculture.

From a synthetic chemistry perspective, the compound’s amino group offers versatility for further functionalization, enabling the creation of diverse pyrimidine-based libraries. This adaptability is crucial for high-throughput screening in drug development. Queries like "pyrimidine coupling reactions" or "amino-pyrimidine applications" highlight the technical curiosity surrounding its reactivity.

Environmental and regulatory considerations also shape discussions around 26974-09-4. With increasing focus on REACH compliance and sustainable chemistry, researchers prioritize compounds with clear safety profiles. The absence of hazardous classifications for this material underlines its suitability for scalable applications, a point often emphasized in searches for "safe chemical intermediates".

In summary, 2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS No. 26974-09-4) stands at the intersection of pharmaceutical advancement and agrochemical innovation. Its structural features and synthetic flexibility make it a cornerstone in medicinal chemistry and material science, resonating with contemporary demands for efficiency and sustainability.